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Compound of Interest

Compound Name:
(S)-3-Amino-3-(thiophen-2-

yl)propanoic acid

Cat. No.: B145293 Get Quote

Technical Overview: (S)-3-Amino-3-(thiophen-2-
yl)propanoic acid
CAS Number: 131829-50-0

Structure:

This document provides a summary of the available technical information for (S)-3-Amino-3-
(thiophen-2-yl)propanoic acid, a chiral non-proteinogenic β-amino acid. While a
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comprehensive technical guide with detailed experimental protocols and extensive quantitative

data is not feasible based on currently available public literature, this overview consolidates the

confirmed structural and identity information.

Chemical Identity and Properties
(S)-3-Amino-3-(thiophen-2-yl)propanoic acid is a derivative of propanoic acid with an amino

group and a thiophen-2-yl group attached to the β-carbon. Its stereochemistry is designated as

(S).

Table 1: Physical and Chemical Properties

Property Value Source

Molecular Formula C₇H₉NO₂S PubChem[1]

Molecular Weight 171.22 g/mol PubChem[1]

CAS Number 131829-50-0 Multiple Supplier Catalogs

PubChem CID 86716 PubChem[1]

Synthesis and Characterization
Detailed, peer-reviewed experimental protocols for the specific synthesis of (S)-3-Amino-3-
(thiophen-2-yl)propanoic acid (CAS 131829-50-0) are not readily available in the public

domain. However, general methods for the enantioselective synthesis of β-amino acids are

well-documented in chemical literature. These methods often involve asymmetric catalysis or

the use of chiral auxiliaries.

A general conceptual workflow for the synthesis of a chiral β-amino acid is outlined below.

Please note, this is a generalized representation and not a specific experimental protocol for

the title compound.
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Generalized Synthetic Workflow for Chiral β-Amino Acids

Starting Materials
(e.g., Thiophene-2-carboxaldehyde, Malonic acid derivative)

Condensation Reaction

α,β-Unsaturated Intermediate

Asymmetric Amination
(e.g., Chiral catalyst and amine source)

Chiral β-Amino Ester

Hydrolysis

(S)-3-Amino-3-(thiophen-2-yl)propanoic acid

Click to download full resolution via product page

Caption: Generalized synthetic approach for chiral β-amino acids.

Characterization of the final product would typically involve techniques such as Nuclear

Magnetic Resonance (NMR) spectroscopy (¹H and ¹³C), Mass Spectrometry (MS), and chiral

High-Performance Liquid Chromatography (HPLC) to confirm the structure, purity, and

enantiomeric excess.
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Biological Activity and Applications
There is a lack of specific, publicly available data on the biological activity, signaling pathway

involvement, or established applications of (S)-3-Amino-3-(thiophen-2-yl)propanoic acid. β-

amino acids, as a class, are of significant interest in medicinal chemistry due to their ability to

form stable secondary structures in peptides (β-peptides) and their potential as enzyme

inhibitors or receptor ligands. Thiophene-containing compounds are also known to exhibit a

wide range of biological activities. However, without specific experimental data, any potential

application of this particular compound remains speculative.

Conclusion
(S)-3-Amino-3-(thiophen-2-yl)propanoic acid is a chemically defined entity with a confirmed

CAS number and structure. However, the absence of detailed experimental protocols,

quantitative data, and biological studies in the accessible scientific literature prevents the

compilation of an in-depth technical guide at this time. Further research and publication of

experimental results are necessary to fully characterize this compound and explore its potential

applications for researchers, scientists, and drug development professionals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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